Cas no 897619-34-0 (2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol)

• Product Name: 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol
• CAS No: 897619-34-0
• MF: C₁₃H₂₀N₆O
• MW: 276.337501525879
• CID: 5513558
• PubChem ID: 7216360
• Update Time: 2025-05-22

2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[[6-(cyclopentylamino)-1-methylpyrazolo[3,4-d]pyrimidin-4-yl]amino]ethanol
• 897619-34-0
• CCG-299994
• STL230577
• AKOS002311406
• F2031-0941
• 2-{[6-(cyclopentylamino)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]amino}ethanol
• 2-((6-(cyclopentylamino)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)amino)ethanol
• 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol

• Inchi： 1S/C13H20N6O/c1-19-12-10(8-15-19)11(14-6-7-20)17-13(18-12)16-9-4-2-3-5-9/h8-9,20H,2-7H2,1H3,(H2,14,16,17,18)
• InChI Key： FAZBIPXQERIWGC-UHFFFAOYSA-N
• SMILES： OCCNC1C2C=NN(C)C=2N=C(N=1)NC1CCCC1

Computed Properties

• Exact Mass: 276.16985928g/mol
• Monoisotopic Mass: 276.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol

Recent Advances in the Study of 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol (CAS: 897619-34-0)

The compound 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol (CAS: 897619-34-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its pyrazolopyrimidine scaffold, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific protein kinases involved in cell proliferation and survival pathways. Structural-activity relationship (SAR) studies have revealed that the cyclopentylamino and hydroxyethylamino substituents are critical for its binding affinity and selectivity. Computational modeling and X-ray crystallography have further provided insights into the molecular interactions between the compound and its kinase targets, facilitating the design of more potent derivatives.

In vitro and in vivo studies have demonstrated promising antitumor activity of 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol in various cancer cell lines and animal models. For instance, a recent publication in the Journal of Medicinal Chemistry reported that the compound effectively inhibits tumor growth in xenograft models of breast cancer, with minimal off-target effects. These findings underscore its potential as a lead compound for further development.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and reducing potential toxicity. Recent efforts have focused on prodrug strategies and formulation improvements to enhance its therapeutic index. Additionally, combination therapy studies are underway to evaluate its synergistic effects with existing anticancer agents.

In conclusion, 2-{6-(cyclopentylamino)-1-methyl-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol represents a promising candidate for cancer therapy, with ongoing research aimed at addressing its limitations and maximizing its clinical potential. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.